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Compound of Interest

Compound Name:
[4-(2,5-Dimethyl-pyrrol-1-yl)-

phenyl]-acetic acid

Cat. No.: B187347 Get Quote

Initial investigations to fulfill the request for detailed application notes and protocols for CAS

26165-63-9 in neurodegeneration research have revealed no direct link between this specific

chemical compound and the field of neurodegeneration.

The CAS number 26165-63-9 corresponds to the chemical compound [4-(2,5-dimethyl-1H-

pyrrol-1-yl)phenyl]-acetic acid.[1][2][3][4] Extensive searches of scientific literature and

chemical databases have not yielded any published studies, application notes, or protocols

detailing the use of this molecule in in-vitro or in-vivo models of neurodegenerative diseases

such as Alzheimer's, Parkinson's, Huntington's, or ALS.

While the initial query suggested a potential role in neurodegeneration, the available data does

not support this. The compound is listed by various chemical suppliers as a versatile small

molecule scaffold or building block for research and development purposes.[3] However, its

specific biological activities and potential therapeutic applications, particularly within

neuroscience, remain uncharacterized in publicly accessible research.

It is possible that the query was based on a misunderstanding or a very recent, unpublished

development. Researchers interested in the potential of novel small molecules for

neurodegeneration research are encouraged to perform their own preliminary screenings to

determine any relevant biological activity.
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A Note on a Related but Distinct Class of
Compounds: Peptidyl Fluoromethyl Ketones
Interestingly, the broader chemical class of peptidyl fluoromethyl ketones (PFMKs) has been

investigated for its relevance to neurodegeneration.[5][6][7] These compounds are known

inhibitors of certain proteases, such as caspases and calpains, which are enzymes implicated

in the pathological pathways of neuronal cell death and inflammation that are characteristic of

many neurodegenerative disorders.[6]

It is crucial to emphasize that [4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]-acetic acid (CAS 26165-

63-9) is not a peptidyl fluoromethyl ketone. The potential therapeutic strategies involving

PFMKs are distinct from any hypothetical application of the specified CAS number.

In conclusion, there is currently no scientific basis to provide application notes or experimental

protocols for CAS 26165-63-9 in the context of neurodegeneration research models. The

scientific community has not published any findings to suggest its use in this area.

Professionals in drug development and neuroscience research should be aware of this lack of

data before considering this specific compound for their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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